Cas no 864759-45-5 (Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1))

Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1) structure
864759-45-5 structure
Product Name:Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
CAS No:864759-45-5
MF:C12H18ClIN2O3S
MW:432.705393314362
CID:718726
PubChem ID:17999282
Update Time:2025-04-19

Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-iodo-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
    • 3-IODO-N-(2-MORPHOLIN-4-YL-ETHYL)-BENZENESULFONAMIDE HYDROCHLORIDE
    • 3-iodo-N-(2-morpholin-4-ylethyl)benzenesulfonamide,hydrochloride
    • 864759-45-5
    • 3-Iodo-N-[2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide--hydrogen chloride (1/1)
    • DTXSID80592332
    • 3-iodo-n-(2-morpholin-4-ylethyl)benzenesulfonamide hydrochloride
    • 3-iodo-N-(2-morpholin-4-ylethyl)benzenesulfonamide;hydrochloride
    • Inchi: 1S/C12H17IN2O3S.ClH/c13-11-2-1-3-12(10-11)19(16,17)14-4-5-15-6-8-18-9-7-15;/h1-3,10,14H,4-9H2;1H
    • InChI Key: GEVCNRNMFZODIB-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)S(NCCN1CCOCC1)(=O)=O.Cl

Computed Properties

  • Exact Mass: 431.97700
  • Monoisotopic Mass: 431.97714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67Ų

Experimental Properties

  • PSA: 67.02000
  • LogP: 3.11330
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